3-(4-Methoxy-3-nitrophenyl)-1,3-oxazolidin-2-one

• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.2 g/mol
• IUPAC Name: 3-(4-methoxy-3-nitrophenyl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C10H10N2O5/c1-16-9-3-2-7(6-8(9)12(14)15)11-4-5-17-10(11)13/h2-3,6H,4-5H2,1H3
• InChI Key: NGTSNDUVTGWBIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CCOC2=O)[N+](=O)[O-]

Description

3-(4-methoxy-3-nitrophenyl)-1,3-oxazolidin-2-one is a member of oxazolidines and a member of 2-nitroanisoles.

Scientific Research Applications

1. Synthetic Chemistry

• (Madesclaire et al., 2013): Discusses the formation of [(2R,3R)-3-(4-nitrophenyl)aziridin-2-yl]methanol and the opening of the 2-oxazolidine ring, indicating the chemical reactivity and potential for various synthetic applications.
• (Ishibuchi et al., 1991): Details the Lewis acid-promoted substitution of 4-methoxy-2-oxazolidinones, contributing to the synthesis of biologically significant compounds.

2. Medicinal Chemistry and Pharmacology

• (Devi et al., 2013): Describes the synthesis of oxazolidinone derivatives with potential antimicrobial properties, highlighting the compound's relevance in developing new therapeutic agents.
• (Yadav & Pawar, 2014): Investigates the enzymatic synthesis of oxazolidin-2-one derivatives, emphasizing their multifunctional role in biological and pharmacological contexts.

3. Biochemical Research

• (Ishiyama et al., 1997): Discusses the synthesis of a water-soluble tetrazolium salt derived from 4-methoxy-2-oxazolidinone, useful as a chromogenic indicator for NADH and cell viability assays in biochemical studies.

4. Organic Synthesis and Catalysis

• (Kudyba et al., 2004): Explores the asymmetric reaction of chiral oxazolidinones with simple nitro compounds, relevant for advancing organic synthesis methodologies.
• (Martre et al., 1995): Details the electrochemical synthesis of oxazolidin-2-one derivatives, underlining the utility of electrochemistry in organic synthesis.

Synthesis routes and methods

Procedure details

4-Fluoro-3-nitro-aniline (50.0 g) is dissolved in 100 ml N-methyl-pyrrolidone. Subsequently 2-chloroethyl-chloroformate (48.1 g) is added dropwise under external cooling, whereupon the internal temperature is kept below 60° C. After completion of the addition stirring is continued for 30 minutes and then a 30% methanolic sodium methoxide solution (230.7 g) is added dropwise in such a rate that under external cooling the temperature remains below 40° C. When the addition is completed, the reaction mixture is allowed to cool and then poured into cold water (2000 ml) and stirred for additional 30 minutes. The obtained suspension is filtered off, washed with water, and dried.